
Spectroscopic Data of 4-Phenethylpiperazin-1-
amine: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Phenethylpiperazin-1-amine

CAS No.: 34924-96-4

Cat. No.: B1357012

Get Quote

Introduction
4-Phenethylpiperazin-1-amine is a disubstituted piperazine derivative of interest in medicinal

chemistry and drug development due to the prevalence of the piperazine scaffold in a wide

range of pharmaceuticals. The presence of a phenethyl group and a primary amino group on

the piperazine ring imparts specific physicochemical properties that can influence its biological

activity and pharmacokinetic profile. Accurate structural elucidation and characterization of this

molecule are paramount for its application in research and development. This technical guide

provides an in-depth analysis of the predicted spectroscopic data for 4-phenethylpiperazin-1-
amine, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS). The interpretations are grounded in fundamental principles of spectroscopy and

supported by data from analogous structures, offering a comprehensive reference for

researchers in the field.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 4-phenethylpiperazin-1-amine, both ¹H and ¹³C NMR are essential for
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confirming the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of 4-phenethylpiperazin-1-amine is predicted to exhibit distinct signals

corresponding to the protons of the phenethyl group, the piperazine ring, and the primary

amine. The chemical shifts are influenced by the electronic effects of the neighboring atoms,

particularly the nitrogen atoms of the piperazine ring.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of 4-phenethylpiperazin-1-amine in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (δ = 0.0 ppm).

Data Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A

standard pulse program with a 90° pulse angle and a sufficient number of scans to achieve a

good signal-to-noise ratio should be employed.

Predicted ¹H NMR Data
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Protons
Predicted
Chemical Shift
(δ, ppm)

Predicted
Multiplicity

Predicted
Integration

Rationale

Phenyl-H 7.20 - 7.35 Multiplet 5H

Aromatic protons

of the

monosubstituted

benzene ring.

Ph-CH₂- ~2.80 Triplet 2H

Benzylic protons,

deshielded by

the adjacent

phenyl group and

nitrogen atom.

-CH₂-N(Pip) ~2.65 Triplet 2H

Protons on the

carbon adjacent

to the piperazine

nitrogen, coupled

to the benzylic

protons.

Piperazine-H

(positions 2, 6)
~2.75 Triplet 4H

Protons on the

piperazine ring

adjacent to the

phenethyl-

substituted

nitrogen.

Piperazine-H

(positions 3, 5)
~2.95 Triplet 4H

Protons on the

piperazine ring

adjacent to the

amino-

substituted

nitrogen, slightly

more deshielded.

-NH₂ ~1.5 - 2.5

(variable)

Broad Singlet 2H Protons of the

primary amine;

the chemical shift
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is concentration

and solvent

dependent and

the signal may

be broad due to

quadrupole

broadening and

exchange.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The proton-decoupled ¹³C NMR spectrum will provide a single peak for each unique carbon

atom in the molecule. The chemical shifts are indicative of the carbon's hybridization and its

electronic environment.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

Data Acquisition: Acquire the spectrum on the same NMR spectrometer. A standard proton-

decoupled pulse sequence should be used to simplify the spectrum and enhance the signal-

to-noise ratio. A greater number of scans will be required compared to ¹H NMR due to the

lower natural abundance of the ¹³C isotope.

Predicted ¹³C NMR Data
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Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale

Phenyl C1 (quaternary) ~140

The carbon atom of the

benzene ring attached to the

ethyl group.

Phenyl C2, C6 ~129
Aromatic carbons ortho to the

ethyl substituent.

Phenyl C3, C5 ~128
Aromatic carbons meta to the

ethyl substituent.

Phenyl C4 ~126
Aromatic carbon para to the

ethyl substituent.

Ph-CH₂- ~61

Benzylic carbon, attached to

the phenyl group and a

nitrogen atom.

-CH₂-N(Pip) ~34

Carbon of the ethyl group

attached to the piperazine

nitrogen.

Piperazine C2, C6 ~53

Carbons on the piperazine ring

adjacent to the phenethyl-

substituted nitrogen.

Piperazine C3, C5 ~50

Carbons on the piperazine ring

adjacent to the amino-

substituted nitrogen.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Spectroscopy
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Sample Preparation: The spectrum can be obtained using a neat liquid sample between two

salt plates (e.g., NaCl or KBr) or as a thin film on a salt plate. Alternatively, the compound

can be dissolved in a suitable solvent (e.g., CCl₄) or dispersed in a KBr pellet.

Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR)

spectrometer over the range of 4000-400 cm⁻¹.

Predicted IR Data
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Vibrational Mode
Predicted
Frequency (cm⁻¹)

Intensity Rationale

N-H Stretch

(asymmetric)
~3360 Medium

Characteristic of a

primary amine (-NH₂).

[1]

N-H Stretch

(symmetric)
~3290 Medium

Characteristic of a

primary amine (-NH₂).

[1]

Aromatic C-H Stretch 3020 - 3080 Medium to Weak

Stretching vibrations

of the C-H bonds on

the benzene ring.

Aliphatic C-H Stretch 2800 - 3000 Strong

Stretching vibrations

of the C-H bonds in

the phenethyl and

piperazine moieties.

N-H Bend (scissoring) 1590 - 1650 Medium
Bending vibration of

the primary amine.[1]

Aromatic C=C Stretch 1450 - 1600 Medium
Skeletal vibrations of

the benzene ring.

C-N Stretch 1020 - 1250 Medium

Stretching vibrations

of the carbon-nitrogen

bonds in the

piperazine ring and

the ethyl chain.[1]

N-H Wag 665 - 910 Broad, Strong

Out-of-plane bending

of the N-H bonds in

the primary amine.[1]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule. The fragmentation pattern observed in the mass spectrum offers valuable clues
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about the molecule's structure.

Experimental Protocol: Mass Spectrometry

Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

Ionization: Electron Ionization (EI) or a soft ionization technique like Electrospray Ionization

(ESI) can be used. ESI is often preferred for polar molecules like amines to observe the

protonated molecular ion.

Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Predicted Mass Spectrometry Data

Molecular Ion (M⁺) or Protonated Molecule ([M+H]⁺): The molecular weight of 4-
phenethylpiperazin-1-amine (C₁₂H₁₉N₃) is 205.30 g/mol . In EI-MS, a molecular ion peak at

m/z 205 would be expected. In ESI-MS, the base peak would likely be the protonated

molecule at m/z 206.

Key Fragmentation Pathways: The fragmentation of piperazine derivatives is characterized

by cleavage of the bonds within the piperazine ring and the bonds connecting the

substituents to the ring.

Benzylic Cleavage: A prominent fragment would be expected at m/z 91, corresponding to

the tropylium ion ([C₇H₇]⁺), formed by cleavage of the bond between the benzylic carbon

and the adjacent CH₂ group.

Piperazine Ring Fragmentation: Cleavage of the C-N bonds within the piperazine ring can

lead to a variety of smaller fragments. A common fragmentation pathway for N-substituted

piperazines involves the loss of ethyleneimine units.

Cleavage of the N-N Bond: The bond between the piperazine nitrogen and the amino

group is relatively weak and can cleave, although this may be less favored than other

pathways.
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Loss of the Phenethyl Group: Cleavage of the bond between the phenethyl group and the

piperazine nitrogen would result in a fragment corresponding to the protonated 1-

aminopiperazine at m/z 101. The other fragment would be the phenethyl cation at m/z 104.

Diagram of Predicted Mass Spectrometry Fragmentation

[C₁₂H₁₉N₃H]⁺
m/z 206

[C₇H₇]⁺ (Tropylium ion)
m/z 91

- C₅H₁₃N₃

[C₄H₁₀N₃]⁺ (Protonated 1-aminopiperazine)
m/z 101

- C₈H₉

[C₈H₉]⁺ (Phenethyl cation)
m/z 104

- C₄H₁₀N₃

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for protonated 4-phenethylpiperazin-1-
amine.

Synthesis of Spectroscopic Data for Structural
Confirmation
The collective spectroscopic data provides a robust and self-validating system for the structural

confirmation of 4-phenethylpiperazin-1-amine.

The ¹H and ¹³C NMR data confirm the presence and connectivity of the phenethyl group and

the piperazine ring, with the chemical shifts providing detailed information about the

electronic environment of each nucleus.

The IR spectrum provides definitive evidence for the primary amine functional group through

its characteristic N-H stretching and bending vibrations. It also confirms the presence of

aromatic and aliphatic C-H bonds.
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Mass spectrometry establishes the molecular weight of the compound and, through its

fragmentation pattern, corroborates the structural features identified by NMR and IR, such as

the presence of the phenethyl and aminopiperazine moieties.

The convergence of these distinct yet complementary spectroscopic techniques allows for an

unambiguous assignment of the structure of 4-phenethylpiperazin-1-amine, ensuring the

scientific integrity of any subsequent research or development activities involving this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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